Cas no 692287-57-3 (1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene)

• Product Name: 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene
• CAS No: 692287-57-3
• MF: C₁₈H₁₇Cl₂N₃O₂S
• MW: 410.317480802536
• CID: 5026792
• Update Time: 2025-10-28

1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-(2-cyano-4,5-dimethoxyphenyl)-N-[(3,4-dichlorophenyl)methyl](methylsulfanyl)methanimidamide
• 1-cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene
• 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene

• Inchi： 1S/C18H17Cl2N3O2S/c1-24-16-7-12(9-21)15(8-17(16)25-2)23-18(26-3)22-10-11-4-5-13(19)14(20)6-11/h4-8H,10H2,1-3H3,(H,22,23)
• InChI Key： IAENILYRZILAEP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C/N=C(/NC1C(C#N)=CC(=C(C=1)OC)OC)\SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 528
• XLogP3: 5.3
• Topological Polar Surface Area: 91.9

Additional information on 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene

Professional Introduction to Compound with CAS No. 692287-57-3 and Product Name: 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene

Compound with the CAS number 692287-57-3 and the product name 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including a cyano group, an amine group, and a methoxy group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural complexity of 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene is not merely a matter of academic interest but also holds practical implications for medicinal chemistry. The compound's architecture allows for diverse chemical modifications, enabling researchers to explore its potential in developing novel therapeutic agents. Specifically, the (Z)-configuration of the amine group and the (3,4-dichlorobenzyl)amino moiety contribute to its unique reactivity and binding properties.

In recent years, there has been a growing interest in compounds with multiple substituents that can interact with biological targets in multiple ways. This compound's ability to engage with various enzymes and receptors makes it an attractive candidate for further investigation. For instance, the cyano group can participate in hydrogen bonding interactions, while the methylsulfanyl group can influence the compound's solubility and metabolic stability. These features are crucial for designing molecules that exhibit high efficacy and low toxicity.

One of the most compelling aspects of 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene is its potential application in addressing unmet medical needs. Current research indicates that this compound may serve as a precursor for developing treatments against various diseases. For example, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The dimethoxy groups at the 4 and 5 positions enhance lipophilicity, which is often critical for drug absorption and distribution within the body.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for pharmaceutical applications. Researchers have leveraged techniques such as palladium-catalyzed cross-coupling reactions to construct the complex framework efficiently. Additionally, computational studies have been employed to optimize synthetic routes and predict the compound's behavior under different conditions.

From a pharmacological perspective, 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene represents a promising scaffold for drug discovery. Its structural features align well with known pharmacophores that are associated with therapeutic activity. Moreover, preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties such as good oral bioavailability and reasonable metabolic stability. These characteristics make it an excellent candidate for further development into a lead compound.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies emerging regularly. The development of compounds like 1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

In conclusion,1-Cyano-2-{[(Z)-[(3,4-dichlorobenzyl)amino](methylsulfanyl)methylidene]amino}-4,5-dimethoxybenzene (CAS No. 692287-57-3) stands out as a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable asset in the quest for novel therapeutics. As research progresses，this compound is likely to play an increasingly important role in addressing some of the most pressing medical challenges of our time.